3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid

• Molecular Formula: C6H4F3N3O2
• Molecular Weight: 207.11 g/mol
• IUPAC Name: 3-amino-5-(trifluoromethyl)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C6H4F3N3O2/c7-6(8,9)2-1-11-3(5(13)14)4(10)12-2/h1H,(H2,10,12)(H,13,14)
• InChI Key: OZMUCSYTBBYNTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)C(=O)O)N)C(F)(F)F

Description

3-Amino-5-trifluoromethylpyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C6H4F3N3O2 and its molecular weight is 207.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 3-amino-5-trifluoromethyl-pyrazine-2-carboxylic acid ethyl ester (Intermediate 1) (0.5 g, 2.126 mmol) in dry ethanol (5 ml), 2M NaOH (5.32 ml, 10.63 mmol) was added. The yellow solution was stirred at RT. After 5 minutes, the reaction mixture was poured into water (15 ml) and the pH adjusted to pH 6 by addition of 1M HCl. The yellow precipitate formed was filtered under vacuum and dried to yield the title compound. 1H NMR (400 MHz, DMSO-d6) δ 13.65 (1H, s), 8.3 (1H, s), 7.86 (2H, br s)